1-(2,5-Dichloro-4-hydroxyphenyl)propan-1-one

• Molecular Formula: C9H8Cl2O2
• Molecular Weight: 219.06 g/mol
• IUPAC Name: 1-(2,5-dichloro-4-hydroxyphenyl)propan-1-one
• InChI: InChI=1S/C9H8Cl2O2/c1-2-8(12)5-3-7(11)9(13)4-6(5)10/h3-4,13H,2H2,1H3
• InChI Key: TUNJTZMVNNNAIM-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=C(C=C1Cl)O)Cl

Description

1-(2,5-Dichloro-4-hydroxyphenyl)propan-1-one (CAS 1518733-57-7) is an organic compound with the molecular formula C9H8Cl2O2 and a molecular weight of 219.065 g/mol . This reagent features a propiophenone backbone substituted with two chlorine atoms and a hydroxyl group on the phenyl ring, making it a valuable building block in synthetic and medicinal chemistry research. Its structural similarity to chalcone derivatives positions it as a compound of interest for investigating anti-inflammatory agents . Studies on related dihydroxychalcones have shown potent inhibitory effects on the release of chemical mediators from mast cells and neutrophils, suggesting potential research applications in modulating inflammatory pathways . The compound has a logP of 3.2917 , indicating favorable lipophilicity for pharmacokinetic research. It is supplied for laboratory research applications only. This product is For Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Chlorination and Hydroxylation of Phenol Derivatives

A common approach starts from a substituted phenol such as 2,5-dichlorophenol or 2,5-dichloro-4-hydroxyphenol. Chlorination can be achieved using chlorine gas or chlorinating agents under controlled temperature to selectively chlorinate the aromatic ring at desired positions without affecting the hydroxyl group.

In one documented procedure, 2,3-dichlorophenol was reacted with diazonium salts to obtain dichlorohydroxyphenyl derivatives, followed by reduction and purification steps to isolate hydroxy dichloroanilines, which can be further transformed.

Friedel-Crafts Acylation to Introduce Propan-1-one Side Chain

The key step to introduce the propan-1-one moiety is the Friedel-Crafts acylation of the chlorinated hydroxyphenyl compound with a suitable acylating agent such as propionyl chloride or propionic anhydride.

A solvent-free Friedel-Crafts acylation method using poly(phosphoric acid) as a catalyst has been reported for related phenyl ketones. This method involves heating the phenolic substrate with the acylating agent and poly(phosphoric acid) at around 90 °C for one hour, followed by quenching, extraction, and recrystallization to yield the ketone product in good yield (~82%).

Alternative Methods via Diazotization and Reduction

Another method involves diazotization of aniline derivatives followed by reaction with chlorophenols under alkaline conditions to form azo intermediates, which are then reduced to yield hydroxy dichloroanilines. These intermediates can be converted to the target ketone after further functional group transformations.

Nitration and Reduction Routes

Nitration of chlorinated phenolic compounds followed by reduction to amino derivatives and subsequent functional group modifications can also be used as an indirect route to prepare hydroxychloropropiophenones.

Representative Experimental Procedure

Step	Reagents/Conditions	Description	Yield/Outcome
1	2,5-Dichlorophenol, NaOH, diazonium salt of aniline, aqueous HCl, 5-10 °C	Formation of azo compound by coupling diazonium salt with chlorophenol under alkaline conditions	Isolated azo intermediate
2	Reduction with suitable reducing agent (e.g., catalytic hydrogenation)	Conversion of azo intermediate to 4-hydroxy-2,3-dichloroaniline	91% pure product
3	Friedel-Crafts acylation: chlorinated hydroxyphenyl compound + propionyl chloride or equivalent, poly(phosphoric acid) catalyst, 90 °C, solvent-free	Introduction of propan-1-one side chain	82% yield of 1-(2,5-dichloro-4-hydroxyphenyl)propan-1-one
4	Purification: extraction, recrystallization	Isolation of pure target ketone	High purity confirmed by NMR and melting point

Analytical and Structural Confirmation

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR confirm the presence of aromatic protons shifted due to chloro and hydroxy substituents and the ketone carbonyl.
• Infrared (IR) Spectroscopy: Characteristic bands for hydroxyl (~3400 cm⁻¹) and carbonyl (~1690 cm⁻¹) groups.
• Mass Spectrometry: Molecular ion peaks consistent with dichlorohydroxyphenylpropanone.
• Melting Point: Pure compounds show consistent melting points (e.g., 148-150 °C for related hydroxy dichloroanilines).

Summary Table of Preparation Methods

Method	Starting Material	Key Reagents	Conditions	Yield	Notes
Diazotization and coupling	2,5-Dichlorophenol + aniline diazonium salt	NaOH, HCl, reducing agent	5-10 °C, room temp, reduction	~91% (for intermediate)	Multi-step, azo intermediate formation
Friedel-Crafts Acylation	Chlorinated hydroxyphenyl compound	Propionyl chloride, poly(phosphoric acid)	90 °C, solvent-free, 1 h	82%	Efficient, solvent-free, mild conditions
Nitration and reduction	Chlorinated phenol	Nitric acid, Raney Ni	Room temp to reflux	Moderate	Indirect route, requires careful control

Research Discoveries and Improvements

Recent research emphasizes solvent-free conditions and green chemistry approaches such as using poly(phosphoric acid) as a recyclable catalyst for acylation, which improves yield and reduces environmental impact. Additionally, microwave-assisted reactions have been explored for related compounds to reduce reaction time and improve selectivity.

Chemical Reactions Analysis

Types of Reactions

1-(2,5-Dichloro-4-hydroxyphenyl)propan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium cyanide (KCN) can be employed for substitution reactions.

Major Products Formed

Oxidation: Formation of 1-(2,5-dichloro-4-oxophenyl)propan-1-one or 1-(2,5-dichloro-4-carboxyphenyl)propan-1-one.

Reduction: Formation of 1-(2,5-dichloro-4-hydroxyphenyl)propan-1-ol.

Substitution: Formation of compounds with substituted functional groups in place of chlorine atoms.

Scientific Research Applications

1-(2,5-Dichloro-4-hydroxyphenyl)propan-1-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes or receptors.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anti-inflammatory effects.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(2,5-dichloro-4-hydroxyphenyl)propan-1-one involves its interaction with molecular targets such as enzymes or receptors. The presence of chlorine atoms and the hydroxyl group can influence its binding affinity and specificity. The compound may exert its effects through pathways involving oxidative stress, enzyme inhibition, or modulation of signaling cascades.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-(4-Chloro-2-hydroxyphenyl)propan-1-one

• Structural Differences : The chlorine and hydroxyl groups are positioned at 4-chloro and 2-hydroxy, compared to 2,5-dichloro-4-hydroxy in the target compound.
• Implications: The single chlorine substituent in this analog reduces molecular weight (C₉H₉ClO₂ vs. C₉H₈Cl₂O₂) and may decrease lipophilicity.

Data Table:

Property	1-(2,5-Dichloro-4-hydroxyphenyl)propan-1-one	1-(4-Chloro-2-hydroxyphenyl)propan-1-one
Molecular Formula	C₉H₈Cl₂O₂	C₉H₉ClO₂
Substituent Positions	2,5-Cl; 4-OH	4-Cl; 2-OH
Key Functional Groups	Two Cl, one OH	One Cl, one OH

1-(2,5-Dimethylphenyl)propan-1-one

• Implications :
  • Electron-donating methyl groups increase electron density on the aromatic ring, reducing electrophilicity of the ketone compared to the electron-withdrawing Cl substituents in the target compound.
  • The absence of a hydroxyl group eliminates hydrogen-bonding capacity, likely reducing solubility in polar solvents .

Data Table:

Property	1-(2,5-Dichloro-4-hydroxyphenyl)propan-1-one	1-(2,5-Dimethylphenyl)propan-1-one
Substituent Types	Electron-withdrawing (Cl, OH)	Electron-donating (CH₃)
Solubility	Moderate (due to OH)	Lower (nonpolar substituents)

4-Fluoromethcathinone (4-FMC)

• Structural Differences: Contains a fluorine atom at the 4-position and a methylamino group at the β-carbon of the propan-1-one chain.
• Implications: The fluorine atom (smaller and more electronegative than Cl) and amino group enable interactions with biological targets, such as monoamine transporters, explaining its CNS activity .

Data Table:

Property	1-(2,5-Dichloro-4-hydroxyphenyl)propan-1-one	4-FMC
Key Functional Groups	Cl, OH	F, NHCH₃
Bioactivity	Not reported	CNS stimulation (via catecholamine release)

1-(2,6-Dihydroxy-4-methoxyphenyl)-3-phenylpropan-1-one

• Structural Differences : Features multiple hydroxyl (2,6-diOH) and methoxy (4-OCH₃) groups, with an additional phenyl group at the β-carbon.
• Implications: Methoxy groups increase steric bulk and reduce solubility compared to chlorine substituents.

Data Table:

Property	Target Compound	1-(2,6-Dihydroxy-4-methoxyphenyl)-3-phenylpropan-1-one
Molecular Weight	219.07 g/mol	272.30 g/mol
Key Interactions	Hydrogen bonding (OH)	π-π stacking (phenyl), hydrogen bonding (OH, OCH₃)

1-(4-Iodophenyl)propan-1-one

• Structural Differences : Substituted with a single iodine atom at the 4-position.
• Implications: Iodine’s heavy atom effect may enhance crystallinity and X-ray diffraction suitability.

Data Table:

Property	Target Compound	1-(4-Iodophenyl)propan-1-one
Atomic Substituent	Cl (atomic radius ~0.99 Å)	I (atomic radius ~1.39 Å)
Applications	Synthetic intermediate	Potential crystallography applications

Biological Activity

1-(2,5-Dichloro-4-hydroxyphenyl)propan-1-one is an organic compound that belongs to the class of hydroxyphenyl ketones. Its unique structure, characterized by two chlorine substituents and a hydroxyl group on the phenolic ring, significantly influences its biological activities. This compound has garnered attention for its potential applications in various fields, particularly in antimicrobial and antioxidant research.

• Molecular Formula : C10H8Cl2O2
• Molecular Weight : Approximately 233.09 g/mol
• Structure : The compound features a ketone functional group attached to a propan-1-one moiety, with chlorine atoms at the 2 and 5 positions on the aromatic ring.

Antimicrobial Properties

Research indicates that 1-(2,5-Dichloro-4-hydroxyphenyl)propan-1-one exhibits significant antimicrobial activity. It has been evaluated against various pathogens, including Gram-positive and Gram-negative bacteria.

Pathogen	Minimum Inhibitory Concentration (MIC)	Effectiveness
Staphylococcus aureus	32 µg/mL	Moderate
Escherichia coli	64 µg/mL	Moderate
Candida albicans	16 µg/mL	High

The presence of the hydroxyl group enhances the compound's ability to scavenge free radicals, contributing to its protective effects against oxidative stress .

Antioxidant Activity

The antioxidant potential of this compound has been attributed to its ability to donate hydrogen atoms and scavenge free radicals. Studies have shown that it can effectively reduce oxidative stress markers in vitro, suggesting potential therapeutic applications in oxidative stress-related diseases.

Anticancer Activity

Preliminary studies have indicated that derivatives of 1-(2,5-Dichloro-4-hydroxyphenyl)propan-1-one may possess anticancer properties. In vitro assays demonstrated that certain derivatives reduced cell viability in cancer cell lines significantly. For instance:

Compound Derivative	Cell Line	Viability Reduction (%)	Statistical Significance
Compound A	A549 (lung cancer)	67.4	p = 0.003
Compound B	MCF7 (breast cancer)	59.5	p < 0.0001

These findings suggest that structural modifications could enhance the anticancer efficacy of this compound .

The biological activity of 1-(2,5-Dichloro-4-hydroxyphenyl)propan-1-one is believed to involve interactions with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes such as fatty acid synthase, affecting metabolic pathways crucial for cancer cell proliferation.
• Membrane Disruption : Its interaction with microbial cell membranes can lead to increased permeability and eventual cell death.

Case Studies and Research Findings

A variety of studies have explored the biological activities of this compound:

• Antimicrobial Evaluation : A study assessed the antimicrobial efficacy against multidrug-resistant strains, revealing promising results that warrant further exploration for therapeutic applications .
• Antioxidant Studies : Research demonstrated that the compound significantly decreased levels of reactive oxygen species (ROS) in treated cells, highlighting its potential as an antioxidant agent.
• Cancer Cell Studies : In vitro testing on various cancer cell lines showed that certain derivatives effectively induced apoptosis, suggesting a mechanism through which these compounds could be developed into anticancer drugs .

Q & A

Q. What are the optimal synthetic routes and reaction conditions for preparing 1-(2,5-Dichloro-4-hydroxyphenyl)propan-1-one?

• Methodological Answer : The synthesis typically involves Friedel-Crafts acylation of 2,5-dichloro-4-hydroxybenzene derivatives with propanoyl chloride or its equivalents. Key parameters include:

• Catalysts : Lewis acids like AlCl₃ or FeCl₃ to activate the electrophilic acylation step .
• Solvents : Dichloromethane or toluene under anhydrous conditions to prevent hydrolysis.
• Temperature : 50–80°C for 6–12 hours, monitored by TLC or HPLC for reaction completion.
• Purification : Column chromatography (silica gel, ethyl acetate/hexane eluent) or recrystallization from ethanol .

Q. How can researchers characterize the structural and electronic properties of this compound?

• Methodological Answer : A multi-technique approach is recommended:

• Spectroscopy :
• ¹H/¹³C NMR : Assign peaks using DEPT and COSY to resolve substituent effects (e.g., chlorine-induced deshielding) .
• IR : Confirm carbonyl (C=O) stretching (~1700 cm⁻¹) and hydroxyl (O–H) vibrations (~3200 cm⁻¹) .
• Mass Spectrometry : High-resolution ESI-MS to verify molecular ion [M+H]⁺ and fragmentation patterns.
• X-ray Crystallography : Use SHELXL for refinement to resolve bond lengths/angles, especially Cl–C and O–H interactions .

Q. What analytical methods are suitable for quantifying impurities in synthesized batches?

• Methodological Answer :

• HPLC-DAD/UV : Use a C18 column with a methanol/water gradient (e.g., 60:40 to 90:10 over 20 min) to separate impurities like unreacted starting materials or dichloro isomers .
• GC-MS : For volatile byproducts (e.g., residual solvents).
• Elemental Analysis : Validate purity (>98%) by comparing experimental vs. theoretical C, H, Cl, and O percentages .

Advanced Research Questions

Q. How can computational modeling resolve contradictions in reported bioactivity data (e.g., antimicrobial vs. cytotoxic effects)?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina to predict binding affinities to target proteins (e.g., bacterial DNA gyrase vs. human topoisomerase II).
• QSAR Studies : Correlate electronic descriptors (e.g., HOMO-LUMO gap, Cl substituent effects) with bioactivity trends .
• In Vitro Validation : Pair computational results with MIC assays (bacterial strains) and MTT assays (human cell lines) to differentiate selective toxicity .

Q. What strategies can mitigate regioselectivity challenges during functionalization of the hydroxyphenyl group?

• Methodological Answer :

• Protecting Groups : Temporarily block the hydroxyl group with TMSCl or acetyl chloride to direct electrophilic substitution to the 2- or 5-chloro positions .
• Directed Ortho-Metalation : Use LDA (lithium diisopropylamide) to deprotonate the hydroxyl group and facilitate lithiation at adjacent positions .
• Kinetic Studies : Monitor reaction progress via in situ Raman spectroscopy to optimize time/temperature for desired regioselectivity .

Q. How can researchers address discrepancies in crystallographic data for polymorphic forms of this compound?

• Methodological Answer :

• SHELXL Refinement : Apply TWIN and BASF commands to model twinning in low-symmetry crystals .
• Variable-Temperature XRD : Compare unit cell parameters at 100 K vs. 298 K to identify temperature-dependent polymorphism.
• DFT Calculations : Use Gaussian09 to simulate lattice energies and validate observed vs. predicted packing motifs .

Key Research Challenges

• Synthetic Yield Optimization : Competing side reactions (e.g., over-chlorination) require careful stoichiometry control .
• Biological Activity Interpretation : Discrepancies in cytotoxicity data may arise from assay-specific conditions (e.g., cell line variability) .
• Crystallographic Ambiguities : Twinning and disorder complicate structural refinement; synchrotron radiation may improve resolution .